(Z)-ethyl 2-((2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate

• IUPAC Name: ethyl 2-[[(2Z)-2-[(4-ethylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]propanoate
• InChI: InChI=1S/C22H22O5/c1-4-15-6-8-16(9-7-15)12-20-21(23)18-11-10-17(13-19(18)27-20)26-14(3)22(24)25-5-2/h6-14H,4-5H2,1-3H3/b20-12-
• InChI Key: MNJODDHQOCXLOW-NDENLUEZSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(C)C(=O)OCC
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(C)C(=O)OCC
• Molecular Formula: C22H22O5
• Molecular Weight: 366.4 g/mol

Description

(Z)-ethyl 2-((2-(4-ethylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate is a useful research compound. Its molecular formula is C22H22O5 and its molecular weight is 366.413. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure

• One study presents the synthesis and structural characterization of a compound with a related structural motif, emphasizing the importance of such compounds in crystallography and material science. The detailed analysis included intramolecular hydrogen bonding and the formation of layered structures in the crystal lattice, highlighting the compound's potential in designing materials with specific molecular architectures (Liu et al., 2012).

Reactions and Derivative Synthesis

• Research on 3-oxo-2,3-dihydrobenzofuran and its reactions with various compounds to afford pyran derivatives suggests the versatility of benzofuran derivatives in organic synthesis. The study explores the synthesis pathways leading to different isomers and derivatives, underscoring the compound's utility in producing novel organic molecules with potential applications in drug development and material science (Mérour & Cossais, 1991).

Heterocyclic Compound Synthesis

• Another piece of research discusses the use of related heterocyclic systems in constructing heteropropellanes, showcasing the compound's relevance in modifying drugs and creating new materials with unique physical properties. The reaction described forms a basis for exploring the synthetic versatility of benzofuran derivatives and their implications in pharmaceuticals and materials science (Konstantinova et al., 2020).

Antimicrobial Activity

• A study on the synthesis, crystal structure, and antimicrobial activity of ethyl 2-(4-methylbenzylidene)-3-oxobutanoate, a compound with a similar benzylidene motif, demonstrates the potential of such molecules in developing new antimicrobial agents. The structural analysis and bioactivity assessment provide insights into the molecular basis of antimicrobial efficacy and the role of molecular structure in determining biological activity (Kariyappa et al., 2016).

Catalysis and Polymerization

• The application of benzyl complexes in catalysis and olefin polymerization chemistry is discussed, highlighting the compound's potential in the synthesis of polymeric materials. The research explores the synthesis of neutral and cationic zirconium benzyl complexes and their efficacy in ethylene polymerization, indicating the compound's utility in advanced material synthesis and catalytic processes (Tsukahara et al., 1997).